3-Bromo-5-nitro-2-phenoxypyridine

• Molecular Formula: C11H7BrN2O3
• Molecular Weight: 295.09 g/mol
• IUPAC Name: 3-bromo-5-nitro-2-phenoxypyridine
• InChI: InChI=1S/C11H7BrN2O3/c12-10-6-8(14(15)16)7-13-11(10)17-9-4-2-1-3-5-9/h1-7H
• InChI Key: ZBTLKYXCROFKLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=N2)[N+](=O)[O-])Br

Description

3-Bromo-5-nitro-2-phenoxypyridine is a useful research compound. Its molecular formula is C11H7BrN2O3 and its molecular weight is 295.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-5-nitro-2-phenoxypyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-5-nitro-2-phenoxypyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Phenol (0.416 g, 4.42 mmol), 3-bromo-2-chloro-5-nitropyridine (Combi-Blocks, CAS [5470-17-7], 1 g, 4.21 mmol) and cesium carbonate (1.372 g, 4.21 mmol) were combined in DMSO (8 mL) and heated at 80° C. for 30 minutes. The reaction mixture was cooled and partitioned between ethyl acetate and water. The organic layer was washed with brine, dried (Na2SO4), filtered and concentrated. Purification of the residue by chromatography (silica gel, 0-30% ethyl acetate in hexanes) afforded the title compound (1.13 g, 91%).